2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide

• IUPAC Name: 2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide
• InChI: InChI=1S/C14H10BrClN2O3/c15-10-3-1-9(2-4-10)7-14(19)17-13-8-11(18(20)21)5-6-12(13)16/h1-6,8H,7H2,(H,17,19)
• InChI Key: BWIARNVLOIDQFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])Cl)Br
• Molecular Formula: C14H10BrClN2O3
• Molecular Weight: 369.60 g/mol

Description

2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide, also known as BPN, is a chemical compound that has been widely used in scientific research for its unique properties. It is a member of the acetanilide family of compounds and has been studied for its potential as an anti-inflammatory and analgesic agent. In

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are involved in the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting COX enzymes, 2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide may reduce inflammation and pain.
Biochemical and Physiological Effects:
2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide has been shown to have a number of biochemical and physiological effects. In animal models, 2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide has been shown to reduce inflammation and pain, as well as induce apoptosis in cancer cells. 2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide has also been shown to have a low toxicity profile, which makes it an attractive compound for further research.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide in lab experiments is its well-established synthesis method. Additionally, 2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide has been shown to have a low toxicity profile, which makes it safe for use in animal models. However, one limitation of using 2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide is its limited solubility in aqueous solutions, which may make it difficult to administer in certain experiments.

Future Directions

There are a number of future directions for research on 2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide. One area of interest is its potential as an anti-cancer agent. Further studies are needed to determine the mechanism of action of 2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide in cancer cells and to determine its efficacy in vivo. Additionally, 2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide may have potential as a treatment for neuroinflammatory diseases, such as multiple sclerosis. Further studies are needed to determine the efficacy of 2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide in these diseases. Finally, 2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide may have potential as a scaffold for the development of new anti-inflammatory and analgesic agents. Further studies are needed to explore this possibility.

Scientific Research Applications

2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide has been studied extensively for its potential as an anti-inflammatory and analgesic agent. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. 2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide has also been shown to have analgesic effects in animal models of pain. Additionally, 2-(4-bromophenyl)-N-(2-chloro-5-nitrophenyl)acetamide has been studied for its potential as an anti-cancer agent, as it has been shown to induce apoptosis in cancer cells.